Cas no 3569-45-7 (Dihydromalvalsaeure)

Dihydromalvalsaeure structure
Dihydromalvalsaeure structure
Product Name:Dihydromalvalsaeure
CAS No:3569-45-7
MF:C18H34O2
MW:282.461366176605
CID:2055091
PubChem ID:71359694
Update Time:2025-04-21

Dihydromalvalsaeure Chemical and Physical Properties

Names and Identifiers

    • Dihydromalvalsaeure
    • Malvalsaeure
    • 7-(2-octylcyclopropyl)heptanoic acid
    • Dihydromalvalic acid
    • DTXSID50783538
    • LMFA01140033
    • 3569-45-7
    • DTXCID90734281
    • Dihydromalvalate
    • Inchi: 1S/C18H34O2/c1-2-3-4-5-6-9-12-16-15-17(16)13-10-7-8-11-14-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)
    • InChI Key: FSTZKYGQVCLPSX-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCC1CC1CCCCCCCC)=O

Computed Properties

  • Exact Mass: 282.255880323g/mol
  • Monoisotopic Mass: 282.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 37.3Ų
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